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Compound of Interest

4-bromo-1-[(oxan-2-yl)methyl]-1H-
Compound Name:

pyrazole
CAS No.: 1183588-29-5
Cat. No.: B1443398

Get Quote

Executive Summary & Technical Rationale

This guide objectively compares the solid-state performance and structural metrics of 1-
substituted 4-bromopyrazoles against their unsubstituted parent scaffold.

In medicinal chemistry, the 4-bromopyrazole unit is a "privileged scaffold," serving as a linchpin
for Suzuki-Miyaura cross-couplings to access kinase inhibitors. However, the physical
properties—solubility, melting point, and bioavailability—are dictated by the crystal lattice
energy, which changes drastically upon N1-substitution.

The Core Conflict:

o Parent (4-Bromo-1H-pyrazole): Relies on robust Hydrogen Bonding (HB) networks (trimeric
motifs) for stability.
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e 1-Substituted Variants: The "blocking" of the N1 position eliminates the primary H-bond
donor. The lattice must reorganize around weaker forces: Halogen Bonding (XB),

stacking, or steric interlocking.

This guide analyzes how these substitutions shift the packing landscape, providing data critical
for selecting the right solid-form candidate for drug formulation.

Comparative Analysis: Packing Motifs & Lattice
Metrics

The following table contrasts the crystallographic "performance” (stability and packing
efficiency) of the parent scaffold against its alkyl and aryl derivatives.

ble 1: | Metri :

Parent Scaffold (4- Small Alkyl (1- Bulky Aryl (1-
Feature Bromo-1H- Methyl-4- Phenyl-4-
pyrazole) bromopyrazole) bromopyrazole)
Physical State (RT) Solid (MP: 93-96 °C) Liquid (BP: ~183 °C) Solid (MP: ~96 °C)
Space Group Pnma (Orthorhombic) N/A (Liquid at RT) P21/c (Monoclinic)
bri nteract N-H...N Trimer Van der Waals
rimary Interaction ;
Y (Planar) (Disordered) Stacking & C-H...N
Halogen Bond (C- - o Moderate (Geometry
Weak / Competitive Negligible
Br...N) dependent)
Molecular Twisted (Dihedral
) Planar Planar
Conformation angle ~20-40°)
) . High (H-bond Low (No H-bond Medium (Steric
Lattice Stability ]
network) donor) locking)

Deep Dive: The Mechanism of Phase Change

1. The "Trimer" Anchor (Parent): The unsubstituted 4-bromopyrazole forms a supramolecular
trimer involving three molecules linked by N-H...N hydrogen bonds. This planar arrangement
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creates a stable 2D sheet, leading to a high melting point relative to its molecular weight.

2. The "Methyl" Collapse (1-Methyl): Methylation at N1 removes the H-bond donor. Without the
N-H...N anchor, the small methyl group provides insufficient steric bulk to arrest molecular
motion at room temperature. The lattice collapses into a liquid state. Implication: 1-methyl
derivatives are poor candidates for solid oral dosage forms unless co-crystallized.

3. The "Twist" Stabilization (1-Phenyl): Replacing the proton with a phenyl ring restores
crystallinity, but through a different mechanism. The steric clash between the ortho-phenyl
protons and the pyrazole nitrogen forces the molecule to twist (dihedral angle

). This prevents flat sheet formation but enables "herringbone" or "slipped stack"

interactions, restoring a high melting point.

Visualization: Interaction Logic & Workflow
Diagram 1: Structural Logic of N1-Substitution

This diagram illustrates the causal relationship between substitution, steric pressure, and
resulting crystal packing.
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Parent: 4-Bromo-1H-pyrazole

N1-Substitution

N
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Loss of H-Bond Donor Steric Clash (ortho-H)

Lattice Collapse Twisted Conformation
(Liquid at RT) (Dihedral Angle > 20°)

Restored Stability

Pi-Stacking / vdW Packing
(Solid at RT)

Click to download full resolution via product page

Caption: Causal flow showing how N1-substitution disrupts the parent H-bond network, leading
to either liquefaction (methyl) or steric-induced repacking (phenyl).

Experimental Protocol: Synthesis & Crystallization

To replicate these structures for in-house analysis, follow this self-validating protocol. This
method prioritizes high-purity single crystals suitable for X-ray diffraction (XRD).

Phase 1: Regioselective Bromination (Synthesis)
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Objective: Synthesize 4-bromo-1H-pyrazole (or derivatives) without poly-bromination.

Reagents: Dissolve 1H-pyrazole (1.0 eq) in acetonitrile (ACN) or DMF.

o Why ACN? It is polar enough to dissolve the reactant but allows easy workup compared to
DMF.

Bromination: Add N-Bromosuccinimide (NBS) (1.05 eq) portion-wise at 0 °C.

o Control Point: Maintain 0 °C to prevent bromination at the C3/C5 positions.

Reaction: Stir at Room Temperature (RT) for 2—4 hours. Monitor by TLC (Ethyl
Acetate/Hexane 1:1).

Workup: Concentrate solvent. Redissolve in EtOAc, wash with water and brine to remove
succinimide byproduct. Dry over NazSOa.

Phase 2: Crystal Growth (Slow Evaporation)

Objective: Grow single crystals suitable for XRD (>0.2 mm).
» Solvent Selection:
o For Parent (4-Br):Ethanol/Water (9:1) or Toluene.
o For 1-Phenyl:Dichloromethane/Hexane (1:1) or Acetone.

» Dissolution: Prepare a saturated solution of the purified compound in a 4 mL vial. Filter
through a 0.45 um PTFE syringe filter to remove nucleation sites (dust).

e The "Vial-in-Vial" Technique:

[e]

Place the small vial (uncapped) inside a larger jar containing a less polar anti-solvent (e.g.,
Hexane).

[e]

Seal the outer jar.

o

Mechanism:[1][2] Hexane vapor diffuses into the solution, slowly lowering solubility and
forcing controlled nucleation.
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e Harvest: After 3—7 days, harvest colorless prisms/blocks.

Diagram 2: Crystallization Workflow

Slow Anti-solvent

1. Dissolution 2. Filtration 3. Vapor Diffusion Diffusion M 4. Nucleation :
s > 5. XRD Analysis
(Saturated Soln) (0.45um PTFE) (Vial-in-Vial) (3-7 Days)

Click to download full resolution via product page

Caption: Optimized vapor diffusion workflow for growing high-quality single crystals of
bromopyrazoles.

Halogen Bonding: The "Hidden" Interaction

For drug development professionals, the 4-bromo substituent is not just a steric block; it is a
potential Halogen Bond (XB) Donor.

¢ Mechanism: The bromine atom exhibits a "sigma-hole"—a region of positive electrostatic
potential along the C-Br bond axis.

o Observation: In crystal structures of 4-bromopyrazoles, we frequently observe C-Br...N or C-
Br...O contacts where the angle is near-linear (~170-180°).

¢ Relevance: This mimics the interaction in a kinase binding pocket where the halogen
interacts with the backbone carbonyl of the protein hinge region.

o Comparison:
o 4-Fluoro: No sigma hole (too electronegative). No XB.
o 4-Bromo: Moderate sigma hole. Tunable XB.
o 4-lodo: Strong sigma hole. Strong XB (often forms catemers instead of trimers).

Conclusion: 4-Bromopyrazoles offer the optimal balance of lipophilicity and specific directional
binding (XB) compared to their chloro (too weak) or iodo (too reactive/heavy) counterparts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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